2-(cyclohexylamino)-N-[2-(4,6-dimethylpyrimidin-2-yl)-5-methylpyrazol-3-yl]acetamide

• Molecular Formula: C18H26N6O
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 2-(cyclohexylamino)-N-[2-(4,6-dimethylpyrimidin-2-yl)-5-methylpyrazol-3-yl]acetamide
• InChI: InChI=1S/C18H26N6O/c1-12-9-13(2)21-18(20-12)24-16(10-14(3)23-24)22-17(25)11-19-15-7-5-4-6-8-15/h9-10,15,19H,4-8,11H2,1-3H3,(H,22,25)
• InChI Key: ANPGSMCYEYNRKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2C(=CC(=N2)C)NC(=O)CNC3CCCCC3)C

Description

2-(cyclohexylamino)-N-[2-(4,6-dimethylpyrimidin-2-yl)-5-methylpyrazol-3-yl]acetamide is a heterocyclic acetamide derivative featuring a pyrazole core substituted with a 4,6-dimethylpyrimidin-2-yl group at the 2-position and a methyl group at the 5-position. Pyrimidine and pyrazole derivatives are well-documented for their diverse biological activities, including antimicrobial, antitumor, and enzyme inhibitory effects .

The synthesis of such compounds typically involves multi-step reactions, including nucleophilic substitutions and coupling reactions under conditions optimized for yield and purity. For example, analogous acetamide derivatives are synthesized using DIPEA as a base and ice-cooling to achieve high yields (e.g., 98% in ).

Biological Activity

2-(Cyclohexylamino)-N-[2-(4,6-dimethylpyrimidin-2-yl)-5-methylpyrazol-3-yl]acetamide is a compound of interest due to its potential biological activities. This article reviews the existing literature on its biological properties, including its pharmacological effects, mechanisms of action, and relevant case studies.

• Molecular Formula : C18H26N6O
• Molecular Weight : 342.4 g/mol
• Structural Characteristics : The compound features a cyclohexylamine moiety and a pyrazole ring substituted with a pyrimidine group, which is significant for its biological activity.

Biological Activity Overview

Research indicates that this compound exhibits various biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.

Anticancer Activity

Studies have shown that derivatives of pyrazole compounds can inhibit cancer cell proliferation. For instance, related pyrazole analogs have demonstrated potent antiproliferative effects against various cancer cell lines:

• MCF7 (Breast Cancer) : IC50 values around 39.70 µM were reported for similar compounds .
• Mechanism : The inhibition of key signaling pathways involved in cell survival and proliferation, such as caspase activation and MAPK pathways, has been observed in related compounds .

Anti-inflammatory Effects

The compound's structural components suggest potential anti-inflammatory properties:

• Cox Inhibition : Similar compounds have shown selective inhibition of COX enzymes, which are crucial in the inflammatory response. For example, certain pyrazole derivatives exhibited IC50 values as low as 20 nM against COX-2 .

Antimicrobial Activity

Research indicates that the compound may also possess antimicrobial properties:

• Inhibition of Bacterial Growth : Certain pyrazole derivatives have been tested against various bacterial strains, showing promising results in inhibiting growth.

The biological activities of 2-(cyclohexylamino)-N-[2-(4,6-dimethylpyrimidin-2-yl)-5-methylpyrazol-3-yl]acetamide can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in cancer progression and inflammation.
• Receptor Modulation : It is hypothesized that the compound interacts with various receptors linked to cellular signaling pathways.
• Cell Cycle Arrest : Some studies suggest that similar compounds induce cell cycle arrest in cancer cells, leading to apoptosis.

Case Studies and Research Findings

Several studies have investigated the effects of related compounds:

Study	Compound Tested	Cell Line	IC50 Value	Findings
	Pyrazole Analog	MCF7	39.70 µM	Significant reduction in cell viability
	Pyrazole Derivative	Various Bacteria	Varies	Effective antimicrobial activity observed
	Related Compound	COX Enzymes	20 nM	Selective inhibition of COX-2

Comparison with Similar Compounds

N-[2-(4,6-dimethylpyrimidin-2-yl)-5-methylpyrazol-3-yl]-2-[(2R)-2-ethylpiperidin-1-yl]acetamide ()

This analogue replaces the cyclohexylamino group with a (2R)-2-ethylpiperidin-1-yl substituent. Piperidine derivatives are often explored for improved metabolic stability, which may enhance bioavailability compared to bulkier cyclohexyl substituents .

Benzothiazole-Based Acetamides ()

Compounds such as N-(6-trifluoromethylbenzothiazole-2-yl)-2-(3-chlorophenyl)acetamide feature a benzothiazole core instead of pyrazole-pyrimidine systems. Benzothiazoles are known for their electron-deficient aromatic systems, which enhance interactions with hydrophobic enzyme pockets.

Functional Group Variations and Pharmacological Implications

Thioacetamide Derivatives ()

The compound 2-((4,6-dimethylpyrimidin-2-yl)thio)-N-(5-(3-(prop-2-yn-1-yloxy)benzyl)thiazol-2-yl)acetamide incorporates a sulfur atom in place of the oxygen in the acetamide linker. The propynyloxy-benzyl group may enhance membrane permeability due to its aromatic and alkyne functionalities .

Amino-Hydroxypyrimidine Acetamides ()

N-(2-Amino-4,6-dihydroxypyrimidin-5-yl)acetamide dihydrate demonstrates the pharmacological versatility of pyrimidine derivatives. The amino and hydroxyl groups facilitate hydrogen bonding with biological targets, contributing to antifungal and antibacterial activities. In contrast, the target compound’s dimethylpyrimidine and methylpyrazole groups prioritize steric bulk, which may reduce solubility but increase target specificity .

Data Table: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Potential Pharmacological Role	Reference ID
2-(cyclohexylamino)-N-[2-(4,6-dimethylpyrimidin-2-yl)-5-methylpyrazol-3-yl]acetamide	Pyrazole-Pyrimidine	Cyclohexylamino, Methyl	Enzyme inhibition (e.g., Sirt2/HDAC6)
N-[2-(4,6-dimethylpyrimidin-2-yl)-5-methylpyrazol-3-yl]-2-[(2R)-2-ethylpiperidin-1-yl]acetamide	Pyrazole-Pyrimidine	(2R)-2-ethylpiperidin-1-yl, Methyl	Improved metabolic stability
2-((4,6-dimethylpyrimidin-2-yl)thio)-N-(5-(3-(prop-2-yn-1-yloxy)benzyl)thiazol-2-yl)acetamide	Thiazole-Pyrimidine	Thioether, Propynyloxy-benzyl	Dual Sirt2/HDAC6 inhibition
N-(2-Amino-4,6-dihydroxypyrimidin-5-yl)acetamide dihydrate	Hydroxypyrimidine	Amino, Hydroxyl	Antifungal/Antibacterial
N-(6-trifluoromethylbenzothiazole-2-yl)-2-(3-chlorophenyl)acetamide	Benzothiazole	Trifluoromethyl, Chlorophenyl	Hydrophobic target engagement